Cas no 1807092-23-4 (3-Cyano-5-(trifluoromethoxy)mandelic acid)

• Product Name: 3-Cyano-5-(trifluoromethoxy)mandelic acid
• CAS No: 1807092-23-4
• MF: C₁₀H₆F₃NO₄
• MW: 261.154153347015
• CID: 4939731
• Update Time: 2025-05-20

3-Cyano-5-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C10H6F3NO4/c11-10(12,13)18-7-2-5(4-14)1-6(3-7)8(15)9(16)17/h1-3,8,15H,(H,16,17)
• InChI Key： ZIJNPDXTWKKXFD-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(=C1)C(C(=O)O)O)(F)F

Computed Properties

• Exact Mass: 261.02489216 g/mol
• Monoisotopic Mass: 261.02489216 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 90.6
• Molecular Weight: 261.15

Additional information on 3-Cyano-5-(trifluoromethoxy)mandelic acid

3-Cyano-5-(trifluoromethoxy)mandelic Acid: A Comprehensive Overview

The compound 3-Cyano-5-(trifluoromethoxy)mandelic acid, identified by the CAS number 1807092-23-4, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the family of mandelic acid derivatives, which are known for their unique structural features and versatile applications. The presence of a cyano group at the 3-position and a trifluoromethoxy group at the 5-position introduces intriguing electronic and steric properties, making it a subject of interest for researchers worldwide.

The synthesis of 3-Cyano-5-(trifluoromethoxy)mandelic acid involves a series of carefully designed chemical reactions. Starting from mandelic acid, the introduction of the trifluoromethoxy group is typically achieved through nucleophilic aromatic substitution, while the cyano group is introduced via cyanation reactions. These processes require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these syntheses, making large-scale production more feasible.

The structural uniqueness of this compound lies in its ability to act as both an electron-withdrawing and electron-donating moiety depending on the reaction environment. This dual functionality has led to its exploration in various applications, including drug design, agrochemicals, and materials science. For instance, in pharmacology, the compound has shown promise as a lead molecule for developing novel antibiotics due to its ability to inhibit bacterial enzymes selectively.

In recent studies, researchers have focused on understanding the bioavailability and pharmacokinetics of 3-Cyano-5-(trifluoromethoxy)mandelic acid. Advanced analytical techniques such as LC-MS/MS have been employed to assess its absorption, distribution, metabolism, and excretion profiles in preclinical models. These studies have revealed that the compound exhibits favorable pharmacokinetic properties, making it a strong candidate for further clinical development.

Beyond pharmacology, this compound has also found applications in material science. Its ability to form stable coordination complexes with metal ions has led to its use in designing novel catalysts for organic transformations. For example, palladium-catalyzed cross-coupling reactions using this compound as a ligand have shown enhanced catalytic activity and selectivity compared to traditional ligands.

The environmental impact of synthesizing and using this compound has also been a topic of recent research. Studies have focused on developing eco-friendly synthesis routes that minimize waste generation and reduce energy consumption. Green chemistry principles have been integrated into these processes, ensuring that the production of 3-Cyano-5-(trifluoromethoxy)mandelic acid aligns with sustainable practices.

In conclusion, 3-Cyano-5-(trifluoromethoxy)mandelic acid, with its unique chemical structure and diverse applications, continues to be a focal point in scientific research. As advancements in synthetic methodologies and understanding of its biological properties progress, this compound holds immense potential for contributing to various industries. Its journey from laboratory synthesis to real-world applications underscores the importance of interdisciplinary research in driving innovation.